Cas no 1795274-98-4 (3-amino-2-(pyridin-3-ylmethyl)propan-1-ol dihydrochloride)

• Product Name: 3-amino-2-(pyridin-3-ylmethyl)propan-1-ol dihydrochloride
• CAS No: 1795274-98-4
• MF: C₉H₁₅ClN₂O
• MW: 202.681201219559
• CID: 4614472
• PubChem ID: 86775484
• Update Time: 2025-05-19

3-amino-2-(pyridin-3-ylmethyl)propan-1-ol dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-[(pyridin-3-yl)methyl]propan-1-ol dihydrochloride
• 3-Amino-2-(pyridin-3-ylmethyl)propan-1-ol Dihydrochloride
• 3-amino-2-(pyridin-3-ylmethyl)propan-1-ol dihydrochloride

• Inchi： 1S/C9H14N2O.ClH/c10-5-9(7-12)4-8-2-1-3-11-6-8;/h1-3,6,9,12H,4-5,7,10H2;1H
• InChI Key： OZZHFXPAJNBBHN-UHFFFAOYSA-N
• SMILES： C(C1=CN=CC=C1)C(CO)CN.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-amino-2-(pyridin-3-ylmethyl)propan-1-ol dihydrochloride

Introduction to 3-amino-2-(pyridin-3-ylmethyl)propan-1-ol dihydrochloride (CAS No. 1795274-98-4)

3-amino-2-(pyridin-3-ylmethyl)propan-1-ol dihydrochloride, identified by the chemical compound code CAS No. 1795274-98-4, is a significant molecular entity that has garnered attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural framework, combines an amino group, a pyridine-based side chain, and a hydroxyl moiety, making it a versatile candidate for further biochemical exploration. The dihydrochloride salt form enhances its solubility and stability, facilitating its application in various laboratory and research settings.

The molecular structure of 3-amino-2-(pyridin-3-ylmethyl)propan-1-ol dihydrochloride consists of a propanol backbone substituted with a pyridine ring at the second carbon position and an aminoethyl group at the third carbon of the pyridine ring. This arrangement introduces multiple reactive sites, which can be exploited for interactions with biological targets. The presence of both basic (amino) and acidic (hydroxyl) functional groups allows for complexation with various biomolecules, making it a promising scaffold for drug design.

In recent years, there has been growing interest in heterocyclic compounds like pyridine derivatives due to their extensive pharmacological properties. Among these, 3-amino-2-(pyridin-3-ylmethyl)propan-1-ol dihydrochloride has been studied for its potential role in modulating enzyme activities and receptor interactions. Specifically, its structural features suggest that it may interfere with or enhance the function of enzymes involved in metabolic pathways, such as kinases and phosphodiesterases. These enzymes are critical targets in the treatment of diseases ranging from cancer to inflammatory disorders.

One of the most compelling aspects of 3-amino-2-(pyridin-3-ylmethyl)propan-1-ol dihydrochloride is its ability to serve as a chiral center, allowing for the synthesis of enantiomerically pure forms that may exhibit distinct biological activities. Chirality plays a crucial role in drug efficacy and safety, as different enantiomers can have vastly different pharmacokinetic profiles. The dihydrochloride salt form not only improves solubility but also ensures stereochemical purity, which is essential for rigorous pharmacological testing.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and interaction patterns of 3-amino-2-(pyridin-3-ylmethyl)propan-1-ol dihydrochloride with various biological targets. Molecular docking studies have shown that this compound can bind to multiple protein receptors with high specificity, suggesting its potential as an allosteric modulator or competitive inhibitor. Such findings are particularly exciting because they open up new avenues for therapeutic intervention.

The synthesis of 3-amino-2-(pyridin-3-ylmethyl)propan-1-ol dihydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the pyridine ring and the aminoethyl side chain necessitates careful selection of reagents and catalysts to avoid unwanted side products. Techniques such as nucleophilic substitution, reduction reactions, and condensation reactions are commonly employed in its preparation. The final step involves salt formation with hydrochloric acid to enhance stability and crystallinity.

In clinical research, 3-amino-2-(pyridin-3-ylmethyl)propan-1-ol dihydrochloride has been explored as a potential therapeutic agent in preclinical models. Studies have indicated that it may possess anti-inflammatory properties by modulating cytokine production and inhibiting inflammatory pathways. Additionally, its ability to interact with membrane-bound receptors suggests applications in neurodegenerative diseases where receptor dysregulation is a key pathological feature. While these findings are promising, further clinical trials are necessary to validate its efficacy and safety profile in human populations.

The development of novel pharmaceuticals relies heavily on the availability of high-quality starting materials like CAS No. 1795274-98-4. Its accessibility through specialized chemical suppliers ensures that researchers can conduct experiments without delays or compromises in material integrity. This accessibility is crucial for accelerating drug discovery pipelines and bringing new treatments to market more efficiently.

The environmental impact of synthesizing and handling 3-amino--(pyridin--3--ylmethyl)propan--1--ol dihydrochloride is also an important consideration. Modern synthetic methodologies emphasize green chemistry principles to minimize waste generation and reduce hazardous byproducts. Solvent recovery systems, catalytic processes, and energy-efficient reaction conditions are being implemented to make the production process more sustainable without compromising yield or purity.

Future directions for research on CAS No 1795274 98 4 include exploring its derivatives to enhance pharmacological activity while reducing potential side effects. By modifying functional groups or introducing additional heterocyclic rings, scientists can fine-tune its biological properties for specific therapeutic applications. Additionally, investigating its mechanism of action at a molecular level will provide deeper insights into how it interacts with biological systems.

In conclusion, CAS No 1795274 98 4 plays an important role in pharmaceutical research due to its unique structural features and potential biological activities . Its synthesis , characterization ,and application continue to be areas of active investigation . As our understanding of molecular interactions evolves ,this compound will likely remain at forefront drug discovery efforts . p>